![molecular formula C15H14N2O4 B5696951 4-nitrobenzyl 2-(methylamino)benzoate](/img/structure/B5696951.png)
4-nitrobenzyl 2-(methylamino)benzoate
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Overview
Description
4-nitrobenzyl 2-(methylamino)benzoate is a compound that has been widely used in scientific research due to its unique properties and potential applications. This compound is a member of the benzyl ester family and is commonly referred to as NBM. It is a yellow crystalline powder that is soluble in organic solvents such as chloroform and methanol.
Mechanism of Action
The mechanism of action of 4-nitrobenzyl 2-(methylamino)benzoate is not well understood. However, it is believed to work by selectively binding to specific proteins or protein domains, which allows researchers to study the function and interactions of these proteins in more detail.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, it is believed to be relatively non-toxic and has been shown to have minimal effects on cell viability and proliferation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-nitrobenzyl 2-(methylamino)benzoate in lab experiments is its selectivity and specificity for certain proteins or protein domains. This allows researchers to study specific protein interactions in more detail, which can lead to a better understanding of biological processes and potential drug targets. However, one limitation is that this compound may not be suitable for all types of experiments, and its use may be limited by its solubility and stability in certain conditions.
Future Directions
There are many potential future directions for research involving 4-nitrobenzyl 2-(methylamino)benzoate. One area of interest is in the development of new chemical probes that can selectively label specific proteins or protein domains. Another area of interest is in the development of new drug candidates that target specific protein interactions or pathways. Additionally, future research may focus on improving the solubility and stability of this compound, which could expand its potential applications in scientific research.
Synthesis Methods
The synthesis of 4-nitrobenzyl 2-(methylamino)benzoate can be achieved through a series of chemical reactions. One method involves the reaction of 4-nitrobenzyl chloride with methylamine in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with 2-hydroxybenzoic acid to form the final product. Another method involves the reaction of 2-aminobenzoic acid with 4-nitrobenzyl bromide in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with methyl chloroformate to form the final product.
Scientific Research Applications
4-nitrobenzyl 2-(methylamino)benzoate has been used in a variety of scientific research applications. One of the most common uses is as a chemical probe for studying protein-protein interactions. This compound can be used to selectively label proteins with a fluorescent tag, which allows researchers to visualize and track the interactions between proteins in real-time. Another application is in the field of drug discovery, where this compound can be used to screen for potential drug candidates that target specific proteins or protein interactions.
properties
IUPAC Name |
(4-nitrophenyl)methyl 2-(methylamino)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O4/c1-16-14-5-3-2-4-13(14)15(18)21-10-11-6-8-12(9-7-11)17(19)20/h2-9,16H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNXTXUBSIHQWHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC=C1C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.